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The LUCID (Al-enabled molecular phenotyping and prognostic predictions in lung cancer through
multimodal clinical information integration) model is a two-stage, multi-modal Al framework designed to

predict EGFR mutation status and patient survival time in lung cancer [1].

Stage 1: Data Collection & Preprocessing

The model was developed and validated using a multimodal dataset from 5,175 patients. The data modalities

and preprocessing steps are outlined below.

Data Modality Description & Preprocessing

CT Images Analysis of lung CT scans using deep learning algorithms to extract subtle patterns
and features [1].

Clinical Integration of patient-reported symptoms, laboratory test results, and demographic
Variables information [1].

Data Multimodal data fusion using a custom-designed Transformer framework to process
Integration the four different data modalities [1].
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Stage 2: Model Architecture & Training

LUCID employs a two-stage, multi-modal integration model. The core of its architecture is a customized

Transformer framework designed to handle different types of data.

The diagram below illustrates the workflow for training the LUCID model and making predictions.
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Diagram 1: The LUCID model integrates diverse data types through a custom Transformer framework to

generate dual predictions for lung cancer management.

Stage 3: Performance Validation & Metrics

The LUCID model was rigorously validated. The quantitative performance metrics are summarized in the

table below.

. . Performance

Validation Metric Notes
Score

EGFR Mutation 0.851-0.881 Area Under the Curve (AUC) on internal validation [1].

Prediction (AUC)

Survival Prediction 0.821-0.912 Area Under the Curve (AUC) on internal validation [1].

(AUC)

External Validation Robust Successfully validated on an independent dataset of
Performance 1,285 samples [1].

Handling Missing Data  Robust Model maintains robust performance even with single-
Performance modal input or missing modalities [1].

Notes on a Second LUCID Model in Medical Research

A separate study also employed a model named LUCID to investigate the link between a chemical exposure
(PFHpA) and liver disease in adolescents [2]. This demonstrates the name's recurrence in cutting-edge

medical Al research. Key aspects of this model include:

¢ Purpose: To integrate multi-omics data and establish a causal link between environmental exposure
and disease risk [2].

¢ Method: Combined population-level data from the Teen-LABS cohort with experimental data from 3D
liver organoid models [2].

e Outcome: The model identified a high-risk patient subgroup with an Odds Ratio (OR) of 7.1, based
on a specific protein signature [2].

© 2026 Smolecule. All rights reserved. 3/5 Tech Support


https://news.bioon.com/article/9e0c885421ae.html
https://news.bioon.com/article/9e0c885421ae.html
https://news.bioon.com/article/9e0c885421ae.html
https://news.bioon.com/article/9e0c885421ae.html
https://www.ebiotrade.com/newsf/2025-10/20251031002356053.htm
https://www.ebiotrade.com/newsf/2025-10/20251031002356053.htm
https://www.ebiotrade.com/newsf/2025-10/20251031002356053.htm
https://www.ebiotrade.com/newsf/2025-10/20251031002356053.htm
https://www.smolecule.com/products/s3323367?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Technique Innovation & Translatability

S m O | e C u | e Specifications & Pricing

Protocol Summary and Future Directions

The LUCID model for lung cancer exemplifies a powerful Al-driven approach for integrating complex, real-
world clinical data. Its demonstrated ability to predict critical clinical endpoints like mutation status and

survival can significantly aid in personalizing treatment strategies.

For researchers aiming to implement a similar protocol, the key steps involve:

e Securing a large, well-curated, multimodal dataset.

¢ Designhing a model architecture capable of fusing different data types (e.g., images, clinical
variables), for which a Transformer framework is a strong candidate.

¢ Implementing a two-stage training process to handle dual or multiple related prediction tasks.

¢ Planning for rigorous internal and external validation to ensure model robustness and
generalizability.

Future work in this area will likely focus on expanding the types of integrated data, improving model

interpretability for clinicians, and extending the framework to other cancer types and complex diseases.

Frequently Asked Questions

What makes LUCID different from previous models? Earlier diagnostic models often struggled to
integrate diverse types of patient data, leading to incomplete clinical assessments. LUCID's primary

innovation is its effective multi-modal fusion, which provides a more holistic view of the disease [1].

Does the LUCID model require all data modalities to function? No. A key strength of the LUCID model
is that it was trained on paired multimodal data but maintains robust performance even when some data

modalities are missing, enhancing its practicality in real-world clinical settings [1].
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To cite this document: Smolecule. [LUCID Model: Application Notes for Lung Cancer Molecular

Phenotyping & Prognosis]. Smolecule, [2026]. [Online PDF]. Available at:

[https://www.smolecule.com/products/b3323367#lucidal-step-by-step-protocol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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